1-((4-Fluorophenyl)thio)butan-2-amine hydrochloride
Overview
Description
“1-((4-Fluorophenyl)thio)butan-2-amine hydrochloride” is an organic compound . It is a powder at room temperature .
Molecular Structure Analysis
The molecular formula of “1-((4-Fluorophenyl)thio)butan-2-amine hydrochloride” is C10H15ClFNS. The InChI code is 1S/C10H14FN.ClH/c1-2-10(12)7-8-3-5-9(11)6-4-8;/h3-6,10H,2,7,12H2,1H3;1H .Physical And Chemical Properties Analysis
“1-((4-Fluorophenyl)thio)butan-2-amine hydrochloride” is a powder at room temperature . Its molecular weight is 235.75 g/mol.Scientific Research Applications
Synthesis and Application in Drug Development
- Research into compounds similar to "1-((4-Fluorophenyl)thio)butan-2-amine hydrochloride" focuses on their synthesis and potential applications in drug development. For example, studies on fluorine-substituted compounds and their derivatives have shown promise in various therapeutic areas, including anti-influenza virus activity and as sigma-2 receptor ligands with anticancer activity. These studies underscore the value of such compounds in medicinal chemistry for developing new therapeutic agents (Oka et al., 2001), (Asong et al., 2019).
Material Science and Conductive Polymers
- In material science, derivatives of thiophene and fluorophenyl compounds have been explored for their potential in fabricating electrochromic devices and conducting polymers. These studies highlight the applicability of such compounds in developing smart materials and structures, indicative of the broader research scope that includes "1-((4-Fluorophenyl)thio)butan-2-amine hydrochloride" (Yagmur et al., 2013).
Antibacterial and Antifungal Activities
- The antibacterial and antifungal activities of fluorophenyl-containing compounds are also of significant interest. For example, compounds with the fluorophenyl moiety have been shown to exhibit high activity against specific bacterial strains, suggesting potential applications in addressing antimicrobial resistance (Uwabagira et al., 2018).
Safety and Hazards
properties
IUPAC Name |
1-(4-fluorophenyl)sulfanylbutan-2-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14FNS.ClH/c1-2-9(12)7-13-10-5-3-8(11)4-6-10;/h3-6,9H,2,7,12H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PQLLBNPBPZTIRB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CSC1=CC=C(C=C1)F)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15ClFNS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.75 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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